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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the experimental setup and protocols for the

gamma-ray spectroscopy of Lanthanum-140 (La-140). Lanthanum-140 is a radioactive

isotope that emits several gamma rays upon decay, with the most prominent being at 1596.2

keV. Accurate measurement of these gamma rays is crucial in various fields, including nuclear

forensics, environmental monitoring, and medical applications.

Introduction to Lanthanum-140 Gamma-Ray
Spectroscopy
Lanthanum-140 is a fission product and decays with a half-life of 1.6781 days. It is often in

secular equilibrium with its parent, Barium-140 (half-life of 12.75 days). The gamma-ray

spectrum of La-140 is characterized by several high-energy peaks, making high-resolution

spectroscopy essential for its identification and quantification. The most intense gamma

emission of La-140 is at 1596.2 keV, which is a key signature for its analysis. Other significant

gamma rays are also present and can be used for confirmation.

Experimental Setup
A typical experimental setup for La-140 gamma-ray spectroscopy consists of a high-purity

germanium (HPGe) detector, shielding, and a data acquisition system.
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Detector
High-Purity Germanium (HPGe) detectors are the preferred choice for La-140 spectroscopy

due to their excellent energy resolution, which is crucial for resolving the various gamma peaks

in complex spectra.[1][2] For applications requiring high count-rate capabilities, a Lanthanum

Bromide (LaBr₃) scintillation detector can be an alternative, although it offers lower energy

resolution.

Shielding
To minimize background radiation from cosmic rays and naturally occurring radioactive

materials, the detector is housed within a shield. The shielding is typically constructed from

lead, often with a graded liner of tin and copper to absorb X-rays generated within the lead.

Data Acquisition System
The data acquisition system processes the signals from the detector and consists of the

following components:

Preamplifier: The first stage of signal amplification.

Amplifier: Further shapes and amplifies the signal.

Multi-Channel Analyzer (MCA): Sorts the incoming pulses by their height (energy) and

generates a spectrum.[3][4]

Computer with Spectroscopy Software: Controls the MCA and allows for data storage,

visualization, and analysis.

Experimental Protocols
Sample Preparation
The preparation of samples is a critical step to ensure accurate and reproducible

measurements.

Homogenization: For solid samples such as soil or biological tissues, ensure the sample is

homogenized to have a uniform distribution of La-140. This can be achieved by grinding,

milling, or ashing.[5]
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Geometry: Place the prepared sample in a container with a well-defined and reproducible

geometry (e.g., a Marinelli beaker or a standard vial). The geometry should be consistent

between calibration standards and unknown samples to minimize uncertainties.[6]

Positioning: Position the sample container at a fixed and reproducible distance from the

detector.

Detector Calibration
Accurate energy and efficiency calibrations are fundamental for the correct identification and

quantification of La-140.[7]

Acquire spectra from standard calibration sources with well-known gamma-ray energies

covering the energy range of interest (e.g., 50 keV to 2000 keV). Commonly used sources

include ¹³³Ba, ⁶⁰Co, and ¹⁵²Eu.[8][9]

Identify the channel number corresponding to the full-energy peak of each known gamma

ray.

Perform a linear or polynomial fit of the peak channel number versus the known gamma-ray

energy to establish the energy calibration.

Use a calibrated multi-nuclide standard source with a geometry identical to that of the

samples to be measured.[10][11]

Acquire a spectrum of the standard source for a sufficient time to obtain statistically

significant counts in the peaks of interest.

For each gamma-ray peak, calculate the full-energy peak efficiency (ε) using the following

formula: ε = (N / t) / (A * Iγ) Where:

N is the net peak area (counts) after background subtraction.

t is the acquisition live time in seconds.

A is the activity of the radionuclide in the standard source in Becquerels (Bq).

Iγ is the gamma-ray emission probability for the specific energy.
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Plot the efficiency as a function of energy and fit the data with an appropriate function (e.g., a

polynomial in a log-log scale) to create an efficiency curve.[9] This curve will be used to

determine the efficiency at the energies of the La-140 gamma rays.

Data Acquisition
Background Measurement: Before measuring the sample, acquire a background spectrum

with an empty sample container for a time period at least as long as the planned sample

measurement time. This is crucial for accurate background subtraction.[12]

Sample Measurement: Place the prepared sample at the calibrated position and acquire the

gamma-ray spectrum. The acquisition time should be long enough to achieve the desired

statistical uncertainty for the La-140 peaks.

Data Analysis:

Perform background subtraction using the previously acquired background spectrum. The

Sensitive Nonlinear Iterative Peak (SNIP) clipping algorithm is a widely used method for

this purpose.[13][14]

Identify the full-energy peaks of La-140 based on the energy calibration.

Determine the net peak area for the prominent La-140 gamma rays.

Calculate the activity of La-140 in the sample using the efficiency calibration curve and the

net peak areas.

Data Presentation
Table 1: Key Gamma-Ray Emissions of Lanthanum-140
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Energy (keV) Emission Probability (%)

328.76 20.5

487.03 45.5

815.79 23.5

925.24 7.08

1596.2 95.4

Data sourced from evaluated nuclear data libraries.

Table 2: Typical HPGe Detector Performance for La-140
Spectroscopy

Parameter Typical Value

Energy Resolution (FWHM) at 1332.5 keV

(⁶⁰Co)
1.8 - 2.2 keV

Relative Efficiency at 1332.5 keV (⁶⁰Co) 20% - 100%

Peak-to-Compton Ratio at 1332.5 keV (⁶⁰Co) 50:1 - 100:1
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Logical Diagram of the Gamma-Ray Spectroscopy System

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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